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Metalaxyl-13C6 analytical standard grade

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Metalaxyl-13C6

CAS No.: 1356199-69-3

Cat. No.: S1799545

Metalaxyl-13C6 Technical Data

The table below summarizes the core identification and chemical data for the Metalaxyl-13C6 stable isotope

standard [1] [2].

Property Description

Common Name Metalaxyl-13C6

CAS Number 1356199-69-3

Molecular Formula Col3c 6Ha1no,

Molecular Weight 285.29 g/mol

Appearance White to off-white solid

Chemical Structure 13¢_labeled Metalaxyl. The six carbon atoms in the aromatic ring are replaced

with 13C isotopes [1].

Unlabeled Metalaxyl 57837-19-1
CAS
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Primary Applications and Experimental Context

Metalaxyl-13C6 is specifically designed for use in analytical chemistry and metabolism studies. The

following diagram illustrates its primary applications and the logical flow of its use in research.

Click to download full resolution via product page

The biological context for its use is that the unlabeled Metalaxyl fungicide inhibits protein synthesis in fungi
and is effective against pathogens like Phytophthora infestans (potato blight) [1]. In plants, metalaxyl is
absorbed by the roots and metabolized through processes including oxidation of a ring-methyl group and
hydrolysis of the ester and ether bonds [3]. The primary metabolite is the acid form of the compound, N-(2,6-
dimethylphenyl)-N-(methoxyacetyl) alanine [3].

Suggested Experimental Workflow
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While the search results do not provide a step-by-step protocol, a general methodology for using an internal

standard like Metalaxyl-13C6 can be outlined based on its described applications [3].

The following workflow visualizes a typical procedure for quantifying metalaxyl and its metabolites in a

plant system using Metalaxyl-13C6 as an internal standard.

Homogenize plant tissue
(e.g., potato seedlings)

amount of Metalaxyl-13Ce

Spike sample with a knownT

Extract analytes with
organic solvent

to measure analyte/IS ratio

LC-MS/MS or GC-MS analysisT

Use calibration curve
for precise quantitation
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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